Cas no 1336332-06-9 ((2R)-1-(3,5-dichlorophenyl)propan-2-amine)

• Product Name: (2R)-1-(3,5-dichlorophenyl)propan-2-amine
• CAS No: 1336332-06-9
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• CID: 6325833
• PubChem ID: 93304424
• Update Time: 2025-05-20

(2R)-1-(3,5-dichlorophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3,5-dichlorophenyl)propan-2-amine
• EN300-1966207
• 1336332-06-9

• Inchi： 1S/C9H11Cl2N/c1-6(12)2-7-3-8(10)5-9(11)4-7/h3-6H,2,12H2,1H3/t6-/m1/s1
• InChI Key： QLKPLDTZNLLDDC-ZCFIWIBFSA-N
• SMILES： ClC1C=C(C=C(C=1)C[C@@H](C)N)Cl

Computed Properties

• Exact Mass: 203.0268547g/mol
• Monoisotopic Mass: 203.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on (2R)-1-(3,5-dichlorophenyl)propan-2-amine

(2R)-1-(3,5-Dichlorophenyl)Propan-2-Amine: A Comprehensive Overview

The compound with CAS No. 1336332-06-9, commonly referred to as (2R)-1-(3,5-dichlorophenyl)propan-2-amine, is a significant molecule in the field of organic chemistry and pharmacology. This chiral amine derivative has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis.

(2R)-1-(3,5-Dichlorophenyl)Propan-2-Amine is characterized by its asymmetric carbon center at the propanamine position, which imparts it with optical activity. The presence of two chlorine atoms on the aromatic ring further enhances its chemical reactivity and selectivity in various reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of chiral ligands and catalysts for asymmetric synthesis.

The synthesis of this compound involves a multi-step process that typically begins with the chlorination of aniline derivatives followed by alkylation or reductive amination steps. Researchers have explored various methodologies to optimize the yield and enantiomeric excess (ee) of this compound, leveraging advanced catalytic systems and stereochemical control techniques.

In terms of applications, (2R)-1-(3,5-Dichlorophenyl)Propan-2-Amine has shown promise in the pharmaceutical industry as a building block for constructing complex molecular architectures. Its ability to participate in diverse reaction pathways makes it valuable for synthesizing bioactive molecules with specific stereochemical requirements.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of this compound. These insights have facilitated the design of more efficient synthetic routes and have expanded its utility in medicinal chemistry.

In conclusion, CAS No. 1336332-06-9 represents a versatile and valuable compound in modern organic synthesis. Its unique properties and potential applications continue to drive research efforts aimed at unlocking its full potential in various scientific domains.